Cas no 1017250-30-4 (2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine)

2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine is a specialized organic compound featuring a thiazole ring linked to an isopropylamine moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The thiazole component offers electron-rich heterocyclic properties, while the amine group enhances solubility and functional versatility. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery where thiazole derivatives are known for their antimicrobial, antiviral, and anti-inflammatory properties. The compound’s stability and compatibility with further derivatization underscore its suitability for research and industrial-scale applications. Strict quality control ensures high purity, meeting rigorous laboratory and production standards.

2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine structure

1017250-30-4 structure

Product Name:2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine

CAS No:1017250-30-4

MF:C₇H₁₂N₂S

MW:156.248579978943

CID:5141263

PubChem ID:24261692

Update Time:2026-03-03

2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-METHYL-1-(1,3-THIAZOL-2-YL)PROPAN-1-AMINE
- 2-methyl-1-(thiazol-2-yl)propan-1-amine
- 2-Thiazolemethanamine, α-(1-methylethyl)-
- N14682
- AKOS010593686
- 1017250-30-4
- 2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine
- Inchi： 1S/C7H12N2S/c1-5(2)6(8)7-9-3-4-10-7/h3-6H,8H2,1-2H3
- InChI Key： VTMMLMUSFHMBLX-UHFFFAOYSA-N
- SMILES： C(C1=NC=CS1)(N)C(C)C

Computed Properties

Exact Mass: 156.07211956g/mol
Monoisotopic Mass: 156.07211956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 67.2Å²

2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P01XBXS-250mg	2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine	1017250-30-4	95%	250mg	$483.00	2023-12-27
Ambeed	A808278-1g	2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine	1017250-30-4	95%	1g	$1038.0	2025-03-16
Ambeed	A808278-100mg	2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine	1017250-30-4	95%	100mg	$227.0	2025-03-16
Ambeed	A808278-250mg	2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine	1017250-30-4	95%	250mg	$385.0	2025-03-16
Ambeed	A808278-100mg	2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine	1017250-30-4	95%	100mg	$2002.0	2025-06-05
Ambeed	A808278-250mg	2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine	1017250-30-4	95%	250mg	$3396.0	2025-06-05
Ambeed	A808278-1g	2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine	1017250-30-4	95%	1g	$9155.0	2025-06-05

2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine Related Literature

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Additional information on 2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine

Introduction to CAS No. 1017250-30-4: 2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine

The compound CAS No. 1017250-30-4, commonly referred to as 2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The thiazole ring, a key feature of this molecule, contributes to its stability and reactivity, making it a valuable compound for various chemical reactions.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. Researchers have explored the ability of 2-Methyl-1-(1,3-thiazol-2-yl)propan-1-amine to act as a precursor in the synthesis of bioactive molecules. Its structure allows for easy functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In terms of synthesis, CAS No. 1017250-30-4 can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The compound's stability under various reaction conditions further enhances its utility in organic synthesis.

The application of 2-Methyl-(thiazol-yl) derivatives extends beyond pharmaceuticals into materials science. Recent research has demonstrated their potential as building blocks for advanced materials, such as polymers and nanoparticles. This versatility underscores the importance of understanding the fundamental properties of this compound.

In conclusion, CAS No. 1017250-30-4, or 2-Methyl-(thiazol-yl)propanamine, remains a pivotal molecule in contemporary chemical research. Its structural features and reactivity make it a valuable tool in both academic and industrial settings. As research continues to uncover new applications and syntheses for this compound, its role in advancing science is expected to grow significantly.